Cas no 582319-75-3 (3-Pentanone, 1-(1H-indol-3-yl)-)

• Product Name: 3-Pentanone, 1-(1H-indol-3-yl)-
• CAS No: 582319-75-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 342801
• PubChem ID: 11356129
• Update Time: 2025-04-19

3-Pentanone, 1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-(1H-indol-3-yl)-
• 1-(1H-indol-3-yl)pentan-3-one
• SCHEMBL10031559
• DTXSID90463342
• 582319-75-3

• Inchi： 1S/C13H15NO/c1-2-11(15)8-7-10-9-14-13-6-4-3-5-12(10)13/h3-6,9,14H,2,7-8H2,1H3
• InChI Key： NCUGUDNXAKJLLP-UHFFFAOYSA-N
• SMILES： O=C(CC)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86